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A Comprehensive Guide for Researchers and Drug Development Professionals on the

Formation Potentials of Haloacetones

This guide provides an objective comparison of the formation potentials of different

haloacetones, a class of disinfection byproducts (DBPs) that can form during water treatment

processes. Understanding the formation potential of these compounds is critical for

researchers, scientists, and drug development professionals involved in assessing water

quality and safety. This document summarizes key quantitative data, details experimental

methodologies, and visualizes the chemical pathways involved.

Comparative Formation Potentials of Haloacetones
Haloacetones are ketones containing one or more halogen atoms (chlorine, bromine, or

iodine). Their formation in drinking water is a consequence of the reaction between

disinfectants, such as chlorine, and natural organic matter (NOM) present in the source water.

The propensity for different haloacetones to form can vary significantly based on the type of

halogen present and other water quality parameters.

The formation of brominated DBPs, including bromoacetones, is generally favored over their

chlorinated counterparts when bromide is present in the water source. Studies comparing the

formation of various DBPs have shown that concentrations of brominated species are often

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b11929226?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


higher than their chlorinated analogues. This is attributed to the greater efficacy of bromine as

a halogenating agent compared to chlorine.

While specific comparative data for a wide range of haloacetones is limited, the general trend

observed for other DBP classes, such as trihalomethanes (THMs) and haloacetonitriles

(HANs), suggests a higher formation potential for brominated and iodinated acetones

compared to chlorinated acetones. The presence of bromide and iodide ions in water can lead

to the formation of more toxic brominated and iodinated DBPs.

Table 1: Summary of Relative Formation Potentials of Haloacetones

Haloacetone Type
Relative Formation
Potential

Notes

Chloroacetones Lower

Generally lower formation

potential compared to

brominated and iodinated

analogues in the presence of

bromide and iodide.

Bromoacetones Higher

Formation is enhanced in the

presence of bromide ions.

Bromine is a more effective

halogenating agent than

chlorine.

Iodoacetones Potentially Higher Iod
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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